Cas no 1805655-34-8 (Methyl 4-cyano-2,3-dichlorobenzoate)

• Product Name: Methyl 4-cyano-2,3-dichlorobenzoate
• CAS No: 1805655-34-8
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4795453
• Update Time: 2025-06-28

Methyl 4-cyano-2,3-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2,3-dichlorobenzoate

• Inchi： 1S/C9H5Cl2NO2/c1-14-9(13)6-3-2-5(4-12)7(10)8(6)11/h2-3H,1H3
• InChI Key： MJZNFMXYAZUVFM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-2,3-dichlorobenzoate

Methyl 4-cyano-2,3-dichlorobenzoate (CAS No. 1805655-34-8): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

Methyl 4-cyano-2,3-dichlorobenzoate (CAS No. 1805655-34-8) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyano group, dichloro substitution, and methyl ester functionality, which collectively contribute to its distinctive properties and reactivity.

The chemical formula of Methyl 4-cyano-2,3-dichlorobenzoate is C₉H₅Cl₂NO₂. Its molecular weight is approximately 230.04 g/mol. The compound is a white to off-white crystalline solid at room temperature and has a melting point of around 110-112°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water.

In the realm of pharmaceutical research, Methyl 4-cyano-2,3-dichlorobenzoate has shown promise as an intermediate in the synthesis of various bioactive compounds. The presence of the cyano group allows for a wide range of chemical transformations, including hydrolysis to form carboxylic acids, reduction to form amines, and nucleophilic substitution reactions. These transformations can lead to the formation of compounds with diverse biological activities, such as anti-inflammatory agents, anticancer drugs, and antiviral agents.

Recent studies have highlighted the potential of Methyl 4-cyano-2,3-dichlorobenzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors of the enzyme dihydroorotate dehydrogenase (DHODH), which is a validated target for treating autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. The researchers found that compounds derived from Methyl 4-cyano-2,3-dichlorobenzoate exhibited high potency and selectivity against DHODH, making them promising candidates for further drug development.

Beyond its pharmaceutical applications, Methyl 4-cyano-2,3-dichlorobenzoate has also found use in materials science. The compound's unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and optoelectronics. For example, a study published in Advanced Materials in 2020 demonstrated the use of this compound as a building block for the preparation of conjugated polymers with tunable electronic properties. These polymers exhibited excellent charge transport characteristics and were used to fabricate high-performance organic field-effect transistors (OFETs).

The synthesis of Methyl 4-cyano-2,3-dichlorobenzoate typically involves multi-step processes that start from readily available starting materials such as 4-cyanobenzonitrile or 4-cyanobenzoic acid. One common synthetic route involves the reaction of 4-cyanobenzoic acid with thionyl chloride to form the corresponding acid chloride, followed by reaction with methyl alcohol to form the methyl ester. Subsequent chlorination reactions can then introduce the dichloro substitution on the aromatic ring.

The safety and handling of Methyl 4-cyano-2,3-dichlorobenzoate are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, it is recommended to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

In conclusion, Methyl 4-cyano-2,3-dichlorobenzoate (CAS No. 1805655-34-8) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure enables a wide range of chemical transformations and functionalization reactions, making it an important intermediate in the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific research.